Cas no 1416352-15-2 (4-Bromo-3-chloro-5-methylbenzoic acid)

• Product Name: 4-Bromo-3-chloro-5-methylbenzoic acid
• CAS No: 1416352-15-2
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD22566291
• CID: 4597611
• PubChem ID: 66570730
• Update Time: 2023-08-09

4-Bromo-3-chloro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-5-methylbenzoic acid
• Z2027049507

• MDL： MFCD22566291
• Inchi： 1S/C8H6BrClO2/c1-4-2-5(8(11)12)3-6(10)7(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： LYNHENCALWCBLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives